Cas no 745798-07-6 (2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide)

• Product Name: 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide
• CAS No: 745798-07-6
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 2189987
• PubChem ID: 2109210
• Update Time: 2025-06-09

2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide Chemical and Physical Properties

Names and Identifiers

• Lidocaine impurity e
• 2-[[2-(2,6-dimethylanilino)-2-oxoethyl]amino]-N-(2,6-dimethylphenyl)acetamide
• 2,2'-Iminobis(N-(2,6-dimethylphenyl)acetamide)
• 8P3T7VI89U
• 2,2'-Azanediylbis(N-(2,6-dimethylphenyl)acetamide)
• Lidocaine impurity E [EP]
• Lidocaine hydrochloride impurity E [EP]
• Acetamide, 2,2'-iminobis(N-(2,6-dimethylphenyl)-
• HMS1752P17
• Z52759892
• Q27270846
• N-(2,6-dimethylphenyl)-2-({[(2,6-dimethylphenyl)carbamoyl]methyl}amino)acetamide
• 2-2-(AZANEDIYL)BIS(N-(2,6-DIMETHYLPHENYL)ACETAMIDE)
• UNII-8P3T7VI89U
• LIDOCAINE IMPURITY E [EP IMPURITY]
• LIDOCAINE HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• EN300-40685
• 745798-07-6
• 2,2'-Azanediylbis(N-(2,6-dimethylphenyl)acetamide) (Lidocaine Impurity)
• 2,2'-Iminobis(N-(2,6-Dimethylphenyl)acetiamide
• CS-0377651
• CHEMBL1739745
• 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide

• Inchi： 1S/C20H25N3O2/c1-13-7-5-8-14(2)19(13)22-17(24)11-21-12-18(25)23-20-15(3)9-6-10-16(20)4/h5-10,21H,11-12H2,1-4H3,(H,22,24)(H,23,25)
• InChI Key： UMQJGNLKESQUOD-UHFFFAOYSA-N
• SMILES： O=C(CNCC(NC1C(C)=CC=CC=1C)=O)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 339.19467705g/mol
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide

Introduction to 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide (CAS No. 745798-07-6)

2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide (CAS No. 745798-07-6) is a versatile organic compound with significant applications in various fields of chemistry and biology. This compound, also known as N,N'-(Ethylimino)bis(2,6-dimethylacetamide), is characterized by its unique molecular structure and chemical properties, making it a valuable reagent in synthetic chemistry and a potential candidate in pharmaceutical research.

The molecular formula of 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide is C18H24N4O2, and it has a molecular weight of approximately 336.40 g/mol. The compound features two acetamide groups attached to a central imine bridge, with each acetamide group further substituted by a 2,6-dimethylphenyl moiety. This structural arrangement imparts the compound with specific reactivity and solubility properties that are advantageous in various chemical reactions.

In synthetic chemistry, 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide is often used as a ligand in transition metal catalysis. Its ability to form stable complexes with metals such as palladium and nickel makes it a useful reagent in cross-coupling reactions and other catalytic processes. Recent studies have shown that this compound can enhance the efficiency and selectivity of these reactions, leading to improved yields and reduced side products.

One of the key areas of research involving 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide is its potential application in pharmaceutical development. The compound's structural similarity to certain bioactive molecules has prompted investigations into its biological activity. Preliminary studies have indicated that 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide exhibits moderate anti-inflammatory and analgesic properties. These findings suggest that the compound could be further explored as a lead molecule for the development of new therapeutic agents.

In addition to its potential therapeutic applications, 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide has been studied for its role in materials science. The compound's ability to form supramolecular assemblies through hydrogen bonding and π-π stacking interactions has led to its use in the design of functional materials such as gels and polymers. These materials have shown promise in applications ranging from drug delivery systems to environmental remediation.

The synthesis of 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide typically involves the condensation of 2,6-dimethylacetamide with ethylenediamine under controlled conditions. The reaction conditions can be fine-tuned to optimize yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods for this compound.

Safety and handling considerations are important when working with 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide. While the compound is not classified as hazardous under standard regulations, it is recommended to handle it with appropriate personal protective equipment (PPE) and in well-ventilated areas to minimize exposure risks.

In conclusion, 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide (CAS No. 745798-07-6) is a multifaceted compound with a wide range of applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an attractive candidate for further exploration and development in these fields. As research continues to uncover new insights into its behavior and potential uses, 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.